11alpha-Hydroxycanrenone
11alpha-Hydroxycanrenone
Brand Name:
Vulcanchem
CAS No.:
192569-17-8
VCID:
VC20789883
InChI:
InChI=1S/C22H28O4/c1-20-8-5-14(23)11-13(20)3-4-15-16-6-9-22(10-7-18(25)26-22)21(16,2)12-17(24)19(15)20/h3-4,11,15-17,19,24H,5-10,12H2,1-2H3/t15?,16?,17?,19?,20-,21-,22-/m0/s1
SMILES:
CC12CCC(=O)C=C1C=CC3C2C(CC4(C3CCC45CCC(=O)O5)C)O
Molecular Formula:
C22H28O4
Molecular Weight:
356.5 g/mol
11alpha-Hydroxycanrenone
CAS No.: 192569-17-8
Cat. No.: VC20789883
Molecular Formula: C22H28O4
Molecular Weight: 356.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 192569-17-8 |
|---|---|
| Molecular Formula | C22H28O4 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | (10R,13S,17S)-11-hydroxy-10,13-dimethylspiro[2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
| Standard InChI | InChI=1S/C22H28O4/c1-20-8-5-14(23)11-13(20)3-4-15-16-6-9-22(10-7-18(25)26-22)21(16,2)12-17(24)19(15)20/h3-4,11,15-17,19,24H,5-10,12H2,1-2H3/t15?,16?,17?,19?,20-,21-,22-/m0/s1 |
| Standard InChI Key | RJTDWMKVQUPGSY-ZZAKNFCKSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1C=CC3C2C(C[C@]4(C3CC[C@]45CCC(=O)O5)C)O |
| SMILES | CC12CCC(=O)C=C1C=CC3C2C(CC4(C3CCC45CCC(=O)O5)C)O |
| Canonical SMILES | CC12CCC(=O)C=C1C=CC3C2C(CC4(C3CCC45CCC(=O)O5)C)O |
| Appearance | Powder |
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